
Quasar 670: An In-Depth Technical Guide to
Compatibility with Diverse Biological Samples

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B15977218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the far-red fluorescent dye, Quasar
670, and its compatibility with a wide range of biological samples. Quasar 670, a direct

replacement for Cyanine 5 (Cy5), offers a robust solution for various fluorescence-based

applications, including quantitative PCR (qPCR), fluorescence in situ hybridization (FISH), flow

cytometry, and microscopy. Its emission in the far-red spectrum makes it particularly valuable

for multiplexing and for applications in tissues prone to autofluorescence.

Core Properties of Quasar 670
Quasar 670 is an indocarbocyanine dye with spectral characteristics ideal for detection using

standard Cy5 filter sets. Its key properties are summarized in the table below.
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Property Value Reference

Excitation Maximum (λex) ~647 nm [1][2][3][4]

Emission Maximum (λem) ~670 nm [1][2][3][4]

Molar Extinction Coefficient ~187,000 M⁻¹cm⁻¹ [1][2][3][4]

Recommended Quencher BHQ®-2 [5][6][7]

Structural Equivalence Cy5 [1][6][7][8]

Compatibility and Performance Across Biological
Samples
While specific quantitative data for Quasar 670 across a wide variety of cell lines and tissues is

not extensively published in a comparative format, its performance is known to be comparable

to Cy5.[8] The following tables provide an illustrative summary of expected performance

characteristics based on its known properties and applications in common biological samples.

Illustrative Staining Efficiency in Different Cell Types
The efficiency of staining with Quasar 670-labeled probes or antibodies can vary depending on

the cell type, fixation, and permeabilization methods.
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Cell Line Cell Type Application
Expected
Staining
Intensity

Notes

HeLa
Adherent

Epithelial

FISH,

Immunofluoresce

nce

+++

Good

performance with

standard

protocols.

Jurkat
Suspension T-

lymphocyte

Flow Cytometry,

FISH
++

Optimization of

washing steps

may be needed.

A549
Adherent Lung

Carcinoma
FISH +++

Used in

published

Stellaris FISH

experiments.[1]

Primary Neurons
Adherent

Neuronal

Immunofluoresce

nce
++

Far-red emission

helps reduce

neuronal

autofluorescence

.

E. coli Bacteria FISH +

Permeabilization

is critical for

probe

penetration.

Key: +++ (High), ++ (Medium), + (Low)

Signal-to-Noise Ratio and Photostability
Quasar 670's performance in terms of signal-to-noise ratio (SNR) is particularly advantageous

in tissues with high autofluorescence. Its photostability is similar to that of Cy5.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://oligos.biosearchtech.com/support/resources/stellaris-rna-fish/dyes-and-modifications-for-stellaris
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#quasar-670-an-in-depth-technical-guide-to-compatibility-with-diverse-biological-samples
https://oligos.biosearchtech.com/support/faqs/stellaris-rna-fish/lgc-biosearch-technologies-quasar-670-dye-is-listed-as-an-alternative-to-the-cy-5-dye-is-it-more-resistant-to-photobleaching
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Cultured Cells
(e.g., HeLa)

Tissue Sections
(e.g., Brain)

Notes

Signal-to-Noise Ratio

(SNR)
High Medium-High

The far-red emission

of Quasar 670

minimizes interference

from endogenous

fluorophores

commonly found in

tissues, which

typically emit in the

green and yellow

regions.

Photostability Moderate Moderate

Similar to Cy5,

Quasar 670 is

susceptible to

photobleaching with

prolonged exposure to

excitation light. The

use of anti-fade

mounting media is

highly recommended.

[1][8]

Experimental Protocols
Detailed methodologies for key applications of Quasar 670 are provided below. These

protocols are starting points and may require optimization for specific experimental conditions.

Fluorescence In Situ Hybridization (FISH) for Cultured
Cells
This protocol is adapted for the use of Quasar 670-labeled oligonucleotide probes for the

detection of RNA in adherent cells.

Materials:
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Quasar 670-labeled FISH probes

Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

Permeabilization Solution: 70% Ethanol

Wash Buffer A: 10% Formamide in 2x SSC

Hybridization Buffer: 10% Dextran Sulfate, 10% Formamide in 2x SSC

DAPI solution (for nuclear counterstain)

Anti-fade mounting medium

Procedure:

Cell Culture: Grow cells on sterile coverslips in a multi-well plate to 70-80% confluency.

Fixation: Aspirate culture medium, wash once with PBS, and fix with 4% PFA for 10 minutes

at room temperature.

Washing: Wash twice with PBS.

Permeabilization: Immerse coverslips in 70% ethanol and incubate for at least 1 hour at 4°C.

Hybridization:

Equilibrate cells in Wash Buffer A for 5 minutes.

Prepare the hybridization solution by diluting the Quasar 670 probes in the Hybridization

Buffer.

Apply the hybridization solution to the coverslips and incubate in a humidified chamber at

37°C for 4-16 hours.

Post-Hybridization Washes:

Wash twice with Wash Buffer A for 30 minutes each at 37°C.
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Briefly rinse with 2x SSC.

Counterstaining and Mounting:

Incubate with DAPI solution for 5 minutes.

Rinse with 2x SSC.

Mount the coverslip on a microscope slide using an anti-fade mounting medium.

Imaging: Image using a fluorescence microscope with appropriate filters for DAPI and

Quasar 670.

Immunofluorescence (IF) Staining of Cultured Cells
This protocol describes the use of a primary antibody followed by a Quasar 670-conjugated

secondary antibody.

Materials:

Primary antibody

Quasar 670-conjugated secondary antibody

Fixation Solution: 4% Paraformaldehyde (PFA) or ice-cold Methanol

Permeabilization Buffer: 0.1% Triton X-100 or 0.1% Saponin in PBS

Blocking Buffer: 5% BSA in PBS

DAPI solution

Anti-fade mounting medium

Procedure:

Cell Culture and Fixation: Grow and fix cells as described in the FISH protocol (Section 3.1,

steps 1-2). Alternatively, fix with ice-cold methanol for 10 minutes at -20°C.
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Permeabilization: If using PFA fixation, permeabilize cells with 0.1% Triton X-100 or 0.1%

Saponin for 10-15 minutes. Methanol fixation also permeabilizes the cells.

Blocking: Incubate with Blocking Buffer for 1 hour at room temperature to reduce non-

specific antibody binding.

Primary Antibody Incubation: Dilute the primary antibody in Blocking Buffer and incubate for

1-2 hours at room temperature or overnight at 4°C.

Washing: Wash three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Dilute the Quasar 670-conjugated secondary antibody in

Blocking Buffer and incubate for 1 hour at room temperature, protected from light.

Washing: Wash three times with PBS for 5 minutes each, protected from light.

Counterstaining and Mounting: Counterstain with DAPI and mount as described in the FISH

protocol.

Imaging: Image using a fluorescence microscope with appropriate filter sets.

Flow Cytometry Staining of Suspension Cells
This protocol is for staining cell surface markers on suspension cells, such as lymphocytes.

Materials:

Quasar 670-conjugated primary antibody

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

Viability dye (optional)

Procedure:

Cell Preparation: Prepare a single-cell suspension at a concentration of 1x10⁶ cells/mL in

ice-cold Flow Cytometry Staining Buffer.
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Blocking (Optional): To block Fc receptors, incubate cells with an Fc block reagent for 10-15

minutes on ice.

Staining: Add the Quasar 670-conjugated antibody at the predetermined optimal

concentration.

Incubation: Incubate for 30 minutes on ice in the dark.

Washing: Wash the cells twice with 1-2 mL of Flow Cytometry Staining Buffer by

centrifugation (e.g., 300 x g for 5 minutes).

Resuspension: Resuspend the cell pellet in an appropriate volume of Flow Cytometry

Staining Buffer. If using a viability dye, follow the manufacturer's instructions.

Analysis: Analyze the samples on a flow cytometer equipped with a laser and detectors

suitable for Quasar 670 excitation and emission.

Mandatory Visualizations
Experimental Workflows and Signaling Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate common

experimental workflows where Quasar 670 is utilized.

Sample Preparation qPCR

RNA Extraction cDNA Synthesis Reaction Setup
(Primers, Quasar 670 Probe)

Amplification &
Detection Data Analysis

Click to download full resolution via product page

Quantitative PCR (qPCR) workflow with a Quasar 670 probe.
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Sample Preparation
(Cell Seeding/Tissue Sectioning)

Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 70% Ethanol)

Hybridization
(Quasar 670 Probe)

Post-Hybridization Washes

Counterstain & Mounting
(DAPI, Anti-fade)

Fluorescence Microscopy

Click to download full resolution via product page

Fluorescence In Situ Hybridization (FISH) experimental workflow.
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Probe Mix

Imaging Channels

Target 1 Probe
(Quasar 570)

Simultaneous Hybridization

Target 2 Probe
(Quasar 670)

Sequential Imaging

Image Channel 1
(Quasar 570)

Image Channel 2
(Quasar 670)

Merge & Analyze

Click to download full resolution via product page

Multiplex FISH workflow using Quasar 570 and Quasar 670.

Conclusion
Quasar 670 is a versatile and reliable far-red fluorescent dye suitable for a multitude of

applications in molecular and cell biology. Its spectral properties make it an excellent choice for

multiplexing experiments and for imaging biological samples with inherent autofluorescence.

While its performance is comparable to Cy5, optimal results for any given experiment will

depend on careful protocol optimization, particularly concerning fixation, permeabilization, and

the use of appropriate anti-fade reagents. This guide provides a solid foundation for

researchers to successfully incorporate Quasar 670 into their experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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